Cas no 21241-41-8 (2-[(adamantan-1-yl)formamido]acetic acid)

• Product Name: 2-[(adamantan-1-yl)formamido]acetic acid
• CAS No: 21241-41-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 288896
• PubChem ID: 1538501
• Update Time: 2025-04-19

2-[(adamantan-1-yl)formamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)-
• (ADAMANTANE-1-CARBONYL)-AMINO]-ACETIC ACID
• 2-(adamantane-1-carbonylamino)acetic acid
• [(adamant-1-ylcarbonyl)amino]acetic acid
• [(Adamantane-1-carbonyl)-amino]-acetic acid
• Adamantanoylglycin
• adamantanylcarbonyl-Gly
• F0020-1632
• N-(1-adamantylcarbonyl)glycine
• N-adamantoylglycine
• 2-[(adamantan-1-yl)formamido]acetic acid
• Z56852746
• SR-01000391321
• N-(Tricyclo[3.3.1.1~3,7~]decane-1-carbonyl)glycine
• N-(Adamantan-1-ylcarbonyl)glycine
• EN300-00222
• 21241-41-8
• EU-0033684
• 2-(adamantan-1-ylformamido)acetic acid
• Oprea1_275625
• SCHEMBL1758666
• AB01324648-02
• DTXSID40364219
• AKOS000114612
• HMS1404B06
• NCGC00331216-01
• Enamine_003548
• SR-01000391321-1
• IDI1_007191
• (ADAMANTANE-1-CARBONYL)-AMINO]-ACETICACID
• CS-0218140

• MDL： -
• Inchi： 1S/C13H19NO3/c15-11(16)7-14-12(17)13-4-8-1-9(5-13)3-10(2-8)6-13/h8-10H,1-7H2,(H,14,17)(H,15,16)
• InChI Key： FGCTZJMAHLGRBY-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NCC(=O)O

Computed Properties

• Exact Mass: 237.13600
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 1.79450